Cas no 41643-82-7 (2-Bromo-N-isopropylbutanamide)
2-Bromo-N-isopropylbutanamide is a brominated amide compound featuring an isopropyl substituent on the nitrogen atom. Its molecular structure, incorporating both bromine and an amide functional group, makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The bromine moiety offers reactivity for further functionalization, while the isopropyl group enhances steric and electronic properties, influencing selectivity in reactions. This compound is valued for its potential in constructing complex molecules through nucleophilic substitution or cross-coupling reactions. Proper handling under controlled conditions is recommended due to its reactivity. Suitable for research and industrial applications requiring precise brominated building blocks.
2-Bromo-N-isopropylbutanamide structure
Product Name:2-Bromo-N-isopropylbutanamide
CAS No:41643-82-7
MF:C7H14BrNO
MW:208.096161365509
MDL:MFCD12027349
CID:1069134
PubChem ID:25219764
Update Time:2025-11-02
2-Bromo-N-isopropylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-isopropylbutanamide
- MFCD12027349
- AKOS016345539
- AKOS000264978
- 2-bromo-N-(propan-2-yl)butanamide
- CS-0327399
- 41643-82-7
- LS-02689
- 2-bromo-N-propan-2-ylbutanamide
- ALBB-007264
- STK504412
- DTXSID30649289
-
- MDL: MFCD12027349
- Inchi: 1S/C7H14BrNO/c1-4-6(8)7(10)9-5(2)3/h5-6H,4H2,1-3H3,(H,9,10)
- InChI Key: XWTJTUDIWUHGOF-UHFFFAOYSA-N
- SMILES: BrC(C(NC(C)C)=O)CC
Computed Properties
- Exact Mass: 207.02588g/mol
- Monoisotopic Mass: 207.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 281.9±23.0 °C at 760 mmHg
- Flash Point: 124.3±22.6 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Bromo-N-isopropylbutanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-N-isopropylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B567303-50mg |
2-bromo-N-isopropylbutanamide |
41643-82-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B567303-100mg |
2-bromo-N-isopropylbutanamide |
41643-82-7 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B567303-500mg |
2-bromo-N-isopropylbutanamide |
41643-82-7 | 500mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM305815-10g |
2-Bromo-N-isopropylbutanamide |
41643-82-7 | 95% | 10g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1245406-5g |
2-bromo-N-isopropylbutanamide |
41643-82-7 | 95% | 5g |
$930 | 2024-06-06 | |
| abcr | AB267139-500 mg |
2-Bromo-N-isopropylbutanamide |
41643-82-7 | 500MG |
€151.00 | 2023-02-22 | ||
| abcr | AB267139-1 g |
2-Bromo-N-isopropylbutanamide |
41643-82-7 | 1g |
€172.20 | 2023-06-22 | ||
| abcr | AB267139-5 g |
2-Bromo-N-isopropylbutanamide |
41643-82-7 | 5g |
€389.30 | 2023-06-22 | ||
| abcr | AB267139-10 g |
2-Bromo-N-isopropylbutanamide |
41643-82-7 | 10g |
€539.60 | 2023-06-22 | ||
| abcr | AB267139-25 g |
2-Bromo-N-isopropylbutanamide |
41643-82-7 | 25g |
€1115.80 | 2023-06-22 |
2-Bromo-N-isopropylbutanamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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